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Abstract
Flagranone A is a sesquiterpenoid natural product belonging to the farnesylated

cyclohexenoxide class of compounds. Its sole identified natural source to date is the

nematode-trapping fungus Duddingtonia flagrans (synonymous with Arthrobotrys flagrans).

This document provides a detailed overview of Flagranone A, including its chemical

properties, natural origin, and the methodologies for its isolation and characterization.

Furthermore, it explores the potential biological activities and the putative biosynthetic pathway

of this fungal metabolite. The information presented herein is intended to serve as a valuable

resource for researchers interested in the discovery and development of new natural products.

Introduction
The exploration of fungal secondary metabolites continues to be a fertile ground for the

discovery of novel bioactive compounds with potential applications in medicine and agriculture.

Among these, the nematode-trapping fungi represent a unique ecological group known to

produce a diverse array of natural products to facilitate their predatory lifestyle. Flagranone A,

a sesquiterpenoid, was first reported from the carnivorous fungus Duddingtonia flagrans.

Structurally, it is part of the oligosporon group, which is characterized by a farnesylated

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1247167?utm_src=pdf-interest
https://www.benchchem.com/product/b1247167?utm_src=pdf-body
https://www.benchchem.com/product/b1247167?utm_src=pdf-body
https://www.benchchem.com/product/b1247167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cyclohexenoxide core. This guide provides an in-depth look at the natural sourcing and

technical data associated with Flagranone A.

Chemical and Physical Properties of Flagranone A
A summary of the key chemical and physical properties of Flagranone A is presented in Table

1.

Property Value Source

Molecular Formula C₂₆H₃₂O₇ PubChem

Molecular Weight 456.5 g/mol PubChem

IUPAC Name

[6-[(2E,4E,6E)-1-acetyloxy-

3,7,11-trimethyldodeca-

2,4,6,10-tetraenyl]-2,5-dioxo-7-

oxabicyclo[4.1.0]hept-3-en-3-

yl]methyl acetate

PubChem

Chemical Class
Sesquiterpenoid (Farnesylated

cyclohexenoxide)
Anderson et al., 1999[1]

Natural Source
Duddingtonia flagrans

(Arthrobotrys flagrans)
Anderson et al., 1999[1]

Natural Source: Duddingtonia flagrans
Duddingtonia flagrans, a member of the Orbiliaceae family, is a fascinating carnivorous fungus

renowned for its ability to form adhesive three-dimensional nets to trap and consume

nematodes. This predatory fungus is a rich source of bioactive secondary metabolites, which

are believed to play a role in its unique ecological niche. The production of Flagranone A,

along with its analogs Flagranone B and C, is a notable characteristic of this species.

Experimental Protocols
Fungal Cultivation and Extraction
The production of Flagranone A is achieved through the fermentation of Duddingtonia

flagrans. While the original publication by Anderson et al. (1999) contains the specific details, a
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general methodology for the cultivation of such fungi and extraction of their metabolites can be

outlined as follows:

Inoculation and Fermentation: A pure culture of Duddingtonia flagrans is used to inoculate a

suitable liquid fermentation medium. The medium composition, temperature, pH, and

aeration are critical parameters that would be optimized for maximal production of

Flagranone A.

Extraction: After a sufficient incubation period, the fungal biomass is separated from the

culture broth by filtration. Both the mycelia and the broth are typically extracted with an

organic solvent, such as ethyl acetate or methanol, to isolate the secondary metabolites.

Isolation and Purification
The crude extract containing Flagranone A is subjected to a series of chromatographic

techniques for purification. A typical workflow is illustrated in the diagram below.

Crude Extract from
Duddingtonia flagrans Silica Gel Chromatography Fraction Collection Bioassay of Fractions

(e.g., Antimicrobial Assay)
Selection of

Active Fractions Preparative HPLC Pure Flagranone A

Click to download full resolution via product page

Figure 1: General experimental workflow for the isolation and purification of Flagranone A.

Structure Elucidation
The definitive structure of Flagranone A was determined using a combination of spectroscopic

techniques. These methods are fundamental for the characterization of novel natural products.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC,

HMBC) NMR experiments are used to establish the carbon skeleton and the connectivity of

protons and carbons.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the accurate

mass of the molecule, which is used to determine the molecular formula.
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Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional

groups, such as carbonyls and hydroxyls.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about

the chromophores present in the molecule.

Biological Activity
Flagranone A belongs to the oligosporon group of antibiotics, which are known for their

antimicrobial properties. The original study by Anderson et al. (1999) reported that the

flagranones exhibit antimicrobial activity similar to that of the oligosporons[1]. While specific

data for Flagranone A is limited in the public domain, the related compounds from Arthrobotrys

oligospora have shown activity against various bacteria.

Given the predatory nature of the source organism, it is also plausible that Flagranone A
possesses nematicidal activity. However, dedicated studies are required to confirm this

hypothesis and to determine the spectrum of activity and potency of Flagranone A.

Biosynthesis of Flagranone A
The biosynthesis of sesquiterpenoids in fungi is a well-established area of research. These

compounds are derived from the mevalonate pathway, with farnesyl pyrophosphate (FPP)

serving as the key C15 precursor. The biosynthesis of the oligosporon-type sesquiterpenoids,

including Flagranone A, is believed to involve the cyclization of FPP followed by a series of

oxidative rearrangements. A putative biosynthetic pathway is proposed below.

Mevalonate Pathway Farnesyl Pyrophosphate (FPP) Sesquiterpene
Cyclase

Cyclized Sesquiterpene
Intermediate

Oxidative
Rearrangements

(P450 monooxygenases)

Oligosporon-type
Core Structure

Tailoring Enzymes
(e.g., Acetyltransferases) Flagranone A

Click to download full resolution via product page

Figure 2: Putative biosynthetic pathway for Flagranone A.

Conclusion
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Flagranone A represents an intriguing example of the chemical diversity found within the

fungal kingdom, particularly from organisms with unique ecological roles like Duddingtonia

flagrans. This technical guide consolidates the available information on its natural source,

chemical properties, and the methodologies required for its study. Further research into the

specific biological activities of Flagranone A, especially its potential nematicidal properties,

and the elucidation of its complete biosynthetic pathway, will undoubtedly provide valuable

insights for the development of new therapeutic and agricultural agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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